molecular formula C14H17N3O4S B2673241 4-(2,4-dioxooxazolidin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide CAS No. 2320215-31-2

4-(2,4-dioxooxazolidin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

Cat. No. B2673241
CAS RN: 2320215-31-2
M. Wt: 323.37
InChI Key: DQRCXHLXKSBHFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2,4-dioxooxazolidin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is commonly referred to as DT-010 and has been found to possess several unique properties that make it an attractive candidate for further research.

Scientific Research Applications

Synthesis and Derivative Research

  • Heterocyclic Compound Synthesis : Research has explored the synthesis of various heterocyclic compounds like benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines, starting from related chemical structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
  • Microwave-assisted Synthesis : Studies have also focused on microwave-assisted synthesis of hybrid molecules containing elements like penicillanic acid or cephalosporanic acid (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Biological and Pharmacological Research

  • Antimicrobial Agents : Synthesis of s-Triazine-based thiazolidinones and their evaluation as antimicrobial agents against various bacteria and fungi (Patel, Patel, Kumari, & Patel, 2012).
  • Antituberculosis Activity : Research into thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors (Jeankumar et al., 2013).
  • Anticancer Potential : Exploration of the synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives and their evaluation for in vitro cytotoxicity (Atta & Abdel‐Latif, 2021).
  • Antipsychotic Agent Development : Synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents (Norman, Navas, Thompson, & Rigdon, 1996).

Chemical Analysis and Molecular Studies

  • Docking Studies : Synthesis, characterization, and docking studies of compounds for antimicrobial evaluation (Spoorthy, Kumar, Rani, & Ravindranath, 2021).
  • Structure-Activity Relationships : Studies examining the structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists (Lan et al., 1999).

properties

IUPAC Name

4-(2,4-dioxo-1,3-oxazolidin-3-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N3O4S/c18-12-9-21-14(20)17(12)10-3-5-16(6-4-10)13(19)15-8-11-2-1-7-22-11/h1-2,7,10H,3-6,8-9H2,(H,15,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DQRCXHLXKSBHFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2C(=O)COC2=O)C(=O)NCC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.